1-Nitrosopyrrolidine

Specification

• Description: N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.; N-Nitrosopyrrolidine is a member of pyrrolidines.; N-Nitrosopyrrolidine is a natural product found in Nicotiana tabacum and Brassica oleracea with data available.; N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05); Carcinogenic nitrosamine that may be formed from preservatives in meats during their preparation or in the liver during metabolism.
• CAS No.: 57371-40-1
• Molecular Formula: C4H8N2O
• Molecular Weight: 104.14 g/mol
• IUPAC Name: 2,2,5,5-tetradeuterio-1-nitrosopyrrolidine
• Standard InChI: InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2/i3D2,4D2
• Standard InChI Key: WNYADZVDBIBLJJ-KHORGVISSA-N
• Isomeric SMILES: [2H]C1(CCC(N1N=O)([2H])[2H])[2H]
• SMILES: C1CCN(C1)N=O
• Canonical SMILES: C1CCN(C1)N=O